Cas no 1016754-59-8 (3-(4-hydroxypiperidine-1-carbonyl)benzonitrile)

• Product Name: 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile
• CAS No: 1016754-59-8
• MF: C₁₃H₁₄N₂O₂
• MW: 230.26
• CID: 5069658
• Update Time: 2025-06-15

3-(4-hydroxypiperidine-1-carbonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(4-hydroxy-1-piperidinyl)carbonyl]-
• 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile

• Inchi： 1S/C13H14N2O2/c14-9-10-2-1-3-11(8-10)13(17)15-6-4-12(16)5-7-15/h1-3,8,12,16H,4-7H2
• InChI Key： IAFGAZSHFLLSTH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2CCC(O)CC2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile

Introduction to 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile (CAS No. 1016754-59-8)

3-(4-hydroxypiperidine-1-carbonyl)benzonitrile, with the chemical formula C₁₂H₁₂N₂O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a benzonitrile moiety and a hydroxypiperidine group makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound's CAS number, 1016754-59-8, serves as a unique identifier in chemical databases, facilitating its recognition and study in academic and industrial research. The molecular structure of 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile features a benzene ring substituted with a nitrile group at one position and connected to a piperidine ring via an amide bond. This configuration imparts specific electronic and steric properties that are of great interest to medicinal chemists.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The hydroxypiperidine moiety in 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile is particularly noteworthy, as piperidine derivatives are known to exhibit significant biological activity. Specifically, hydroxypiperidine-based compounds have shown promise in the treatment of conditions such as Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.

Recent studies have highlighted the potential of 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile as a precursor in the synthesis of small-molecule inhibitors that modulate neurotransmitter receptors. For instance, researchers have explored its utility in creating compounds that interact with dopamine receptors, which are crucial for regulating movement and emotional responses. The benzonitrile group in the molecule contributes to its reactivity, allowing for further functionalization through various chemical transformations.

The synthesis of 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile typically involves multi-step organic reactions, including condensation reactions between appropriate precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework.

One of the most compelling aspects of 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile is its role as a building block for more complex drug candidates. By modifying its structure through strategic substitutions or derivatization, chemists can generate a diverse array of molecules with tailored biological activities. This flexibility makes it an invaluable asset in drug discovery pipelines, particularly for targeting complex diseases where precise molecular interactions are essential.

The pharmacological potential of this compound has been further explored through computational modeling and high-throughput screening assays. These approaches have helped researchers identify derivatives with enhanced potency and reduced toxicity profiles. Additionally, preclinical studies have provided insights into its metabolic stability and pharmacokinetic properties, which are critical factors in determining its suitability for therapeutic use.

In conclusion, 3-(4-hydroxypiperidine-1-carbonyl)benzonitrile (CAS No. 1016754-59-8) represents a promising compound in pharmaceutical research. Its unique structural features and biological relevance make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.